Cas no 5345-70-0 (Propanamide,2-bromo-N-heptyl-)

• Product Name: Propanamide,2-bromo-N-heptyl-
• CAS No: 5345-70-0
• MF: C₁₀H₂₀BrNO
• MW: 250.175902366638
• CID: 384847
• PubChem ID: 219919
• Update Time: 2025-04-19

Propanamide,2-bromo-N-heptyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-bromo-N-heptyl-
• 2-BROMO-N-HEPTYLPROPIONAMIDE
• 2-bromo-propionic acid dipropylamide
• 2-bromo-propionic acid heptylamide
• 2-Brom-propionsaeure-dipropylamid
• 2-Brom-propionsaeure-heptylamid
• AC1L5E4A
• AC1Q242Q
• AR-1D9678
• CTK1H5191
• N.N-Dipropyl-2-brom-propionamid
• N-Heptyl-2-brom-propionamid
• NSC15100
• Propanamide, 2-bromo-N,N-dipropyl-
• NSC 1724
• NSC-1724
• 5345-70-0
• NSC1724

• Inchi： 1S/C10H20BrNO/c1-3-4-5-6-7-8-12-10(13)9(2)11/h9H,3-8H2,1-2H3,(H,12,13)
• InChI Key： ZNRBXSFOAIZGBY-UHFFFAOYSA-N
• SMILES： BrC(C)C(NCCCCCCC)=O

Computed Properties

• Exact Mass: 249.0729
• Monoisotopic Mass: 249.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),
• PSA: 29.1